3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-[2-(dimethylsulfamoyl)phenyl]-5-nitrobenzoic acid
• InChI: InChI=1S/C15H14N2O6S/c1-16(2)24(22,23)14-6-4-3-5-13(14)10-7-11(15(18)19)9-12(8-10)17(20)21/h3-9H,1-2H3,(H,18,19)
• InChI Key: QGHGJVLBSICNRB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H14N2O6S
• Molecular Weight: 350.3 g/mol

Description

3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid (also known as 3-DMS-5-NB) is a synthetic chemical compound that has been used in various scientific research applications. It is a white, crystalline solid with a melting point of 125-127°C and is soluble in water, ethanol, and methanol. 3-DMS-5-NB is a derivative of benzoic acid, and has been used in the synthesis of a variety of organic compounds. It is also used as an intermediate in the synthesis of a variety of pharmaceutical drugs.

Scientific Research Applications

3-DMS-5-NB has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including pharmaceutical drugs. It has also been used in the synthesis of compounds for use in the study of enzyme kinetics, and as a starting material for the preparation of a variety of other compounds. In addition, 3-DMS-5-NB has been used as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of 3-DMS-5-NB is not fully understood. However, it is believed to act as an inhibitor of the enzyme phospholipase A2 (PLA2). The inhibition of PLA2 leads to the inhibition of the breakdown of phospholipids, which is believed to be involved in the regulation of cell membrane integrity and cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-DMS-5-NB are not fully understood. However, it has been shown to inhibit the activity of the enzyme phospholipase A2 (PLA2), which is involved in the breakdown of phospholipids. Inhibition of PLA2 can lead to a decrease in the breakdown of phospholipids, which is believed to be involved in the regulation of cell membrane integrity and cell signaling. In addition, 3-DMS-5-NB has been shown to inhibit the activity of other enzymes, such as protein kinases and phosphatases, which are involved in the regulation of cell signaling pathways.

Advantages and Limitations for Lab Experiments

3-DMS-5-NB has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is readily available. It is also relatively stable, and can be stored at room temperature without degradation. In addition, it has been shown to be a potent inhibitor of the enzyme phospholipase A2 (PLA2), and has been used in the synthesis of a variety of organic compounds.
However, there are also some limitations to the use of 3-DMS-5-NB for laboratory experiments. It is not soluble in all solvents, and may require the use of specialized solvents for some applications. In addition, it is not always possible to obtain consistent results with this reagent, due to its variability in terms of purity and concentration.

Future Directions

The use of 3-DMS-5-NB in scientific research is still in its infancy, and there are many potential future directions for its use. For example, further research is needed to better understand its mechanism of action, and to develop more effective and specific inhibitors of the enzyme PLA2. In addition, further research is needed to explore the use of 3-DMS-5-NB in the synthesis of a variety of organic compounds, as well as in the development of fluorescent probes for imaging applications. Finally, further research is needed to explore the potential therapeutic applications of 3-DMS-5-NB, such as the development of drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-DMS-5-NB is typically performed by nitration of 3-dimethylsulfamoyl-5-nitrobenzoic acid (3-DMS-5-NB). The reaction is carried out in a two-step process, starting with the nitration of the benzoic acid with nitric acid to form the nitrobenzoic acid. The nitrobenzoic acid is then reacted with dimethylsulfamoyl chloride to form the desired product. The reaction is typically carried out in an aqueous solution of dimethylsulfamoyl chloride and nitric acid, with a temperature range of 0-10°C.